Cas no 5326-21-6 (Benzamide, N,n'-1,6-hexanediylbis-)

Benzamide, N,n'-1,6-hexanediylbis- structure
5326-21-6 structure
Product name:Benzamide, N,n'-1,6-hexanediylbis-
CAS No:5326-21-6
MF:C20H24N2O2
MW:324.41676
CID:938218
PubChem ID:219241

Benzamide, N,n'-1,6-hexanediylbis- Chemical and Physical Properties

Names and Identifiers

    • Benzamide, N,n'-1,6-hexanediylbis-
    • AC1L2C1Z
    • AC1Q5PK4
    • Benzamide,N'-ethylenebis-
    • N,N'-1,2-ethanediylbisbenzamide
    • N,N'-1,6-hexanediylbis(benzamide)
    • N,N'-bisbenzoyl hexamethylenediamine
    • N,N'-dibenzoyl-1,6-hexamethylenediamine
    • N,N'-Dibenzoylethylenediamine
    • N,N'-Ethylenebis(benzamide)
    • N,N'-ethylenedibenzamide
    • N,N-Hexamethylenedibenzamide
    • N,N'-Hexandiyl-bis-benzamid
    • N,N'-hexanediyl-bis-benzamide
    • N1,N2-dibenzylethane-1,2-diamine
    • NSC6238
    • SureCN3192014
    • SCHEMBL7460068
    • DTXSID1075436
    • 1,6-Diaminohexane, N,N'-dibenzoyl-
    • Benzamide,N'-1,6-hexanediylbis-
    • NSC275
    • N,N'-HEXAMETHYLENEBIS(BENZAMIDE)
    • CHEMBL402180
    • N-[6-(Benzoylamino)hexyl]benzamide #
    • NSC-275
    • Dibenzoylhexamethylendiamin
    • 1,6-Bis(benzoylamino)hexane
    • NSC 275
    • 5326-21-6
    • AKOS003422302
    • N,N'-Dibenzoylhexamethylenediamine
    • N,N'-Hexamethylenedibenzamide
    • Benzamide, N,N'-hexamethylenebis-
    • N-(6-benzamidohexyl)benzamide
    • Inchi: InChI=1S/C20H24N2O2/c23-19(17-11-5-3-6-12-17)21-15-9-1-2-10-16-22-20(24)18-13-7-4-8-14-18/h3-8,11-14H,1-2,9-10,15-16H2,(H,21,23)(H,22,24)
    • InChI Key: DYEBQBWYGSPVPH-UHFFFAOYSA-N
    • SMILES: C1=CC=C(C=C1)C(=O)NCCCCCCNC(=O)C2=CC=CC=C2

Computed Properties

  • Exact Mass: 324.18392
  • Monoisotopic Mass: 324.184
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 9
  • Complexity: 336
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 58.2A^2
  • XLogP3: 3.6

Experimental Properties

  • Density: 1.092
  • Boiling Point: 606.5°C at 760 mmHg
  • Flash Point: 214.2°C
  • Refractive Index: 1.561
  • PSA: 58.2

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